Cas no 45158-84-7 (2-ethylundecanoic acid)

• Product Name: 2-ethylundecanoic acid
• CAS No: 45158-84-7
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 330722
• PubChem ID: 170754
• Update Time: 2025-10-31

2-ethylundecanoic acid Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,2-ethyl-
• 2-ETHYLUNDECANOIC ACID
• 2-Aethyl-undecansaeure
• 2-Aethyl-undecylsaeure
• 2-ethyl-undecanoic acid
• EINECS 256-197-0
• Undecanoic acid,2-ethyl
• VZOMLDYIAWPSDV-UHFFFAOYSA-N
• AKOS012708673
• EN300-1843058
• FT-0724016
• NS00057494
• Undecanoic acid, 2-ethyl-
• 2-Ethylundecanoicacid
• DTXSID80885892
• ethylundecanoic acid
• Z1136505721
• SCHEMBL1704587
• 45158-84-7
• A1-23369
• 2-ethylundecanoic acid

• Inchi： 1S/C13H26O2/c1-3-5-6-7-8-9-10-11-12(4-2)13(14)15/h12H,3-11H2,1-2H3,(H,14,15)
• InChI Key： VZOMLDYIAWPSDV-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 214.19300
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8466 (rough estimate)
• Boiling Point: 307.44°C (estimate)
• Refractive Index: 1.4274 (estimate)
• PSA: 37.30000
• LogP: 4.23790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-ethylundecanoic acid

Comprehensive Guide to 2-Ethylundecanoic Acid (CAS No. 45158-84-7): Properties, Applications, and Industry Insights

2-Ethylundecanoic acid (CAS No. 45158-84-7) is a branched-chain fatty acid with a wide range of industrial and commercial applications. This compound, also known as 2-ethylundecanoic acid, is valued for its unique chemical structure, which combines a carboxylic acid functional group with an ethyl branch at the second carbon position. The molecular formula C₁₃H₂₆O₂ and molecular weight of 214.35 g/mol make it a versatile intermediate in organic synthesis.

In recent years, the demand for 2-ethylundecanoic acid has grown significantly due to its applications in lubricant additives, plasticizers, and cosmetic formulations. Researchers and manufacturers are particularly interested in its potential as a bio-based alternative to traditional petrochemical-derived acids. The compound's excellent thermal stability and low volatility make it suitable for high-performance applications where standard linear fatty acids might fail.

The synthesis of 2-ethylundecanoic acid typically involves the oxo process or hydroformylation of appropriate olefin precursors, followed by oxidation. Modern production methods emphasize green chemistry principles, with many manufacturers exploring enzymatic routes or catalytic processes that reduce energy consumption and waste generation. These advancements align with current industry trends toward sustainable chemical production and circular economy models.

From a physicochemical perspective, 2-ethylundecanoic acid appears as a colorless to pale yellow liquid with a characteristic fatty acid odor. It has a boiling point of approximately 280-290°C at 760 mmHg and a melting point around -20°C. The compound's solubility profile shows limited water solubility but excellent miscibility with most organic solvents, including ethanol, ether, and chloroform. These properties make it particularly useful in formulations requiring hydrophobic character.

The cosmetics industry has shown increasing interest in 2-ethylundecanoic acid as an emollient and texture enhancer. Its branched structure provides better spreadability compared to linear fatty acids, while its non-greasy feel makes it ideal for skincare products and makeup formulations. Recent studies have explored its potential as a penetration enhancer for topical drug delivery systems, though more research is needed in this area.

In polymer applications, 2-ethylundecanoic acid serves as a valuable monomer for producing specialized polyesters and polyamides. The ethyl branching introduces steric hindrance that can modify crystallinity and improve flexibility in the resulting polymers. This has led to its use in high-performance coatings and adhesive formulations where balanced mechanical properties are required. Some manufacturers are investigating its incorporation into biodegradable plastics as part of sustainability initiatives.

The lubricant industry represents another significant market for 2-ethylundecanoic acid, where it functions as a corrosion inhibitor and viscosity modifier. Its thermal stability makes it particularly valuable in engine oil formulations and industrial lubricants operating under extreme conditions. The compound's ability to form stable metal soaps contributes to its effectiveness in these applications, preventing wear and extending equipment life.

From a regulatory standpoint, 2-ethylundecanoic acid is generally recognized as safe for many applications when used according to industry standards. It appears on several global chemical inventories including TSCA, EINECS, and AICS, facilitating international trade. However, manufacturers and users should always consult the most current safety data sheets and comply with local regulations regarding handling, storage, and disposal.

Recent innovations in 2-ethylundecanoic acid applications include its use in advanced battery technologies as an electrolyte additive and its exploration in nanomaterial synthesis. The compound's amphiphilic nature makes it suitable for stabilizing nanoparticles and modifying surface properties. These emerging applications highlight the ongoing potential for innovation with this versatile chemical intermediate.

The global market for 2-ethylundecanoic acid is expected to grow steadily, driven by increasing demand from Asia-Pacific regions and expanding applications in green technologies. Price trends have shown moderate fluctuations tied to raw material costs, particularly in the oleochemical sector. Industry analysts recommend that potential buyers monitor supply chain dynamics and consider long-term contracts to ensure stable access to this specialty chemical.

Quality control for 2-ethylundecanoic acid typically involves gas chromatography analysis to verify purity, along with standard tests for acid value, water content, and color. Reputable suppliers provide certificates of analysis and maintain strict quality assurance protocols throughout production. For research purposes, many laboratories prefer working with HPLC-grade material to ensure consistent results in sensitive applications.

Looking ahead, the development of bio-based production routes for 2-ethylundecanoic acid presents exciting opportunities. Some companies are investigating fermentation processes using engineered microorganisms that could offer more sustainable production methods. These innovations align with broader industry shifts toward renewable feedstocks and low-carbon manufacturing processes.

For researchers considering 2-ethylundecanoic acid for new applications, the compound's structure-activity relationships offer numerous possibilities for modification and derivatization. The carboxylic acid group provides an accessible site for esterification, amidation, or other common organic transformations. Meanwhile, the branched alkyl chain influences physical properties and biological interactions in ways that can be tailored for specific needs.

Storage recommendations for 2-ethylundecanoic acid typically include keeping the material in tightly sealed containers under nitrogen atmosphere to prevent oxidation, stored in cool, dry conditions away from strong oxidizers. Proper handling procedures should include the use of chemical-resistant gloves and eye protection, along with adequate ventilation in working areas. While not classified as highly hazardous, standard laboratory safety practices should always be followed.

In conclusion, 2-ethylundecanoic acid (CAS No. 45158-84-7) represents a versatile chemical building block with growing importance across multiple industries. Its unique combination of physicochemical properties, expanding range of applications, and potential for sustainable production make it a compound worth watching in the evolving specialty chemicals market. As research continues and new applications emerge, this branched-chain fatty acid is likely to play an increasingly significant role in advanced materials and green chemistry solutions.